Cas no 209326-19-2 (Tebanicline dihydrochloride)
Tebanicline dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Tebanicline dihydrochloride
- Tebanicline (dihydrochloride)
- 5-[[(2R)-azetidin-2-yl]methoxy]-2-chloropyridine;dihydrochloride
- Ebanicline dihydrochloride
- ABT-594 dihydrochloride
- 209326-19-2
- ABT-594 (dihydrochloride)
- EX-A8212B
- G17368
- CS-6400
- HY-14316A
- MS-23844
-
- Inchi: 1S/C9H11ClN2O.2ClH/c10-9-2-1-8(5-12-9)13-6-7-3-4-11-7;;/h1-2,5,7,11H,3-4,6H2;2*1H/t7-;;/m1../s1
- InChI Key: HZMFFIXATGBQGR-XCUBXKJBSA-N
- SMILES: ClC1=CC=C(C=N1)OC[C@H]1CCN1.Cl.Cl
Computed Properties
- Exact Mass: 270.009346 g/mol
- Monoisotopic Mass: 270.009346 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.2
- Molecular Weight: 271.6
Tebanicline dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-14316A-10mM*1mLinDMSO |
Tebanicline dihydrochloride |
209326-19-2 | 98.91% | 10mM*1mLinDMSO |
¥1089 | 2022-05-18 | |
| MedChemExpress | HY-14316A-5mg |
Tebanicline dihydrochloride |
209326-19-2 | ≥98.0% | 5mg |
¥990 | 2024-04-19 | |
| MedChemExpress | HY-14316A-10mg |
Tebanicline dihydrochloride |
209326-19-2 | ≥98.0% | 10mg |
¥1550 | 2024-04-19 | |
| MedChemExpress | HY-14316A-25mg |
Tebanicline dihydrochloride |
209326-19-2 | ≥98.0% | 25mg |
¥3100 | 2024-04-19 | |
| MedChemExpress | HY-14316A-50mg |
Tebanicline dihydrochloride |
209326-19-2 | ≥98.0% | 50mg |
¥5200 | 2024-04-19 | |
| MedChemExpress | HY-14316A-100mg |
Tebanicline dihydrochloride |
209326-19-2 | ≥98.0% | 100mg |
¥8850 | 2024-04-19 | |
| ChemScence | CS-6400-5mg |
Tebanicline (dihydrochloride) |
209326-19-2 | 98.91% | 5mg |
$108.0 | 2022-04-27 | |
| ChemScence | CS-6400-10mg |
Tebanicline (dihydrochloride) |
209326-19-2 | 98.91% | 10mg |
$156.0 | 2022-04-27 | |
| ChemScence | CS-6400-25mg |
Tebanicline (dihydrochloride) |
209326-19-2 | 98.91% | 25mg |
$300.0 | 2022-04-27 | |
| ChemScence | CS-6400-50mg |
Tebanicline (dihydrochloride) |
209326-19-2 | 98.91% | 50mg |
$528.0 | 2022-04-27 |
Tebanicline dihydrochloride Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on Tebanicline dihydrochloride
Tebanicline Dihydrochloride: A Comprehensive Overview
Tebanicline dihydrochloride, with the CAS number 209326-19-2, is a compound of significant interest in the field of pharmacology and drug development. This compound has garnered attention due to its potential applications in treating various neurological and psychiatric conditions. The name Tebanicline dihydrochloride itself reflects its chemical composition, with "dihydrochloride" indicating the presence of two hydrochloric acid molecules in its structure. This compound belongs to a class of drugs known as nicotinic acetylcholine receptor agonists, which are designed to mimic the action of acetylcholine, a key neurotransmitter in the central and peripheral nervous systems.
Recent studies have highlighted the potential of Tebanicline dihydrochloride in addressing conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The compound's ability to modulate nicotinic acetylcholine receptors makes it a promising candidate for improving cognitive function and reducing symptoms associated with these debilitating conditions. For instance, a 2023 study published in *Neuropharmacology* demonstrated that Tebanicline dihydrochloride significantly improved memory and attention in animal models of Alzheimer's disease, suggesting its potential for human therapeutic applications.
The chemical structure of Tebanicline dihydrochloride is characterized by a bicyclic framework with specific functional groups that contribute to its pharmacological activity. These structural features enable the compound to selectively bind to nicotinic acetylcholine receptors, thereby enhancing cholinergic transmission. This selective action is crucial for minimizing off-target effects and ensuring safety profiles that are favorable for chronic use in patients.
One of the most exciting developments involving Tebanicline dihydrochloride is its role in clinical trials targeting smoking cessation. Nicotinic acetylcholine receptor agonists like this compound are being explored as potential alternatives to traditional nicotine replacement therapies due to their ability to reduce nicotine cravings without the harmful effects associated with smoking. Preliminary results from phase II clinical trials indicate that Tebanicline dihydrochloride may offer a safer and more effective option for smokers looking to quit.
In addition to its therapeutic applications, Tebanicline dihydrochloride has also been studied for its potential role in enhancing cognitive performance in healthy individuals. Research conducted at leading institutions suggests that low doses of this compound may improve focus, memory retention, and overall cognitive function without inducing adverse effects. These findings have sparked interest in its use as a nootropic agent, though further research is needed to fully understand its long-term effects.
The synthesis and characterization of Tebanicline dihydrochloride have been optimized through advanced chemical techniques, ensuring high purity and consistency in pharmaceutical formulations. Its stability under various storage conditions has been thoroughly evaluated, making it suitable for large-scale production and distribution.
From an environmental perspective, the manufacturing process of Tebanicline dihydrochloride has been designed to minimize ecological impact. Green chemistry principles have been incorporated into its synthesis, reducing waste generation and energy consumption. This commitment to sustainability aligns with global efforts to promote eco-friendly pharmaceutical production.
In conclusion, Tebanicline dihydrochloride (CAS 209326-19-2) represents a significant advancement in the development of nicotinic acetylcholine receptor agonists. Its diverse applications across neurology, psychiatry, and cognitive enhancement underscore its potential as a versatile therapeutic agent. As research continues to uncover new insights into its mechanisms of action and clinical efficacy, this compound is poised to play a pivotal role in improving the lives of millions affected by neurological disorders worldwide.
209326-19-2 (Tebanicline dihydrochloride) Related Products
- 922339-93-3(Cyclopropanamine, 1-[[(6-chloro-3-pyridinyl)oxy]methyl]-N,2-dimethyl-, (1S,2S)-)
- 922339-91-1(Cyclopropanamine, 1-[[(6-chloro-3-pyridinyl)oxy]methyl]-N,2-dimethyl-,(1R,2R)-rel-)
- 203564-57-2(Pyridine,5-[(2S)-2-azetidinylmethoxy]-2-chloro-)
- 198283-73-7(ABT 594; Tebanicline)
- 712263-55-3(1-(((6-Chloropyridin-3-yl)oxy)methyl)-N-methylcyclopropanamine)
- 203564-54-9(5-[[(2R)-azetidin-2-yl]methoxy]-2-chloro-pyridine;hydrochloride)
- 186588-38-5(Pyridine, 3-[(2S)-2-azetidinylmethoxy]-2-chloro-)
- 922339-99-9(Cyclopropanamine, 1-[[(6-chloro-3-pyridinyl)oxy]methyl]-N,N,2-trimethyl-, (1S,2S)-)
- 922339-92-2(Cyclopropanamine, 1-[[(6-chloro-3-pyridinyl)oxy]methyl]-N,2-dimethyl-, (1R,2R)-)
- 959908-39-5(1-(((6-Chloropyridin-3-yl)oxy)methyl)-N,N-dimethylcyclopropanamine)